Cas no 1390654-27-9 (1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride)

• Product Name: 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride
• CAS No: 1390654-27-9
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• MDL: MFCD13186349
• CID: 4596332
• Update Time: 2025-05-19

1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride
• 1-(Pyrrolidin-1-yl)cyclopentanecarboxylic acid hydrochloride
• 1-pyrrolidin-1-ylcyclopentane-1-carboxylic acid;hydrochloride
• 1-Pyrrolidin-1-ylcyclopentanecarboxylic acid hydrochloride, AldrichCPR

• MDL： MFCD13186349
• Inchi： 1S/C10H17NO2.ClH/c12-9(13)10(5-1-2-6-10)11-7-3-4-8-11;/h1-8H2,(H,12,13);1H
• InChI Key： AYFUVYIBDZYQJA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCCC1)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 40.5

1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride

1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride (CAS No. 1390654-27-9): An Overview

1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride (CAS No. 1390654-27-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride consists of a cyclopentane ring substituted with a pyrrolidine group and a carboxylic acid moiety, forming a hydrochloride salt. This structure imparts the compound with specific physicochemical properties that make it an interesting candidate for various biological studies. The cyclopentane ring provides rigidity and conformational stability, while the pyrrolidine group contributes to its basicity and potential for forming hydrogen bonds. The carboxylic acid moiety adds polarity and can participate in various chemical reactions.

The synthesis of 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride has been reported using several methods. One common approach involves the reaction of cyclopentanecarbonyl chloride with pyrrolidine, followed by treatment with hydrochloric acid to form the hydrochloride salt. Another method involves the condensation of cyclopentanecarboxylic acid with pyrrolidine in the presence of a coupling agent, such as dicyclohexylcarbodiimide (DCC). These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research.

In terms of biological activities, 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride has shown promise in various pharmacological studies. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors. For instance, studies have demonstrated that the compound can inhibit the activity of certain proteases, which are involved in various physiological processes and diseases. Additionally, it has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug discovery.

One notable study published in the Journal of Medicinal Chemistry explored the effects of 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride on inflammation and pain. The researchers found that the compound exhibited significant anti-inflammatory and analgesic properties, suggesting its potential as a therapeutic agent for conditions such as arthritis and neuropathic pain. The mechanism of action was attributed to its ability to inhibit pro-inflammatory cytokines and modulate pain signaling pathways.

Beyond its direct biological effects, 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride has also been used as a building block in the synthesis of more complex molecules. Its versatile structure allows for the introduction of additional functional groups, enabling the creation of novel compounds with enhanced pharmacological profiles. This makes it a valuable intermediate in drug discovery programs aimed at developing new treatments for various diseases.

In conclusion, 1-(1-Pyrrolidinyl)cyclopentanecarboxylic acid hydrochloride (CAS No. 1390654-27-9) is a compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an interesting candidate for further investigation. Ongoing studies continue to explore its therapeutic applications and synthetic utility, contributing to advancements in drug discovery and development.